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Compound of Interest

Compound Name: Pyrimethanil-d5

cat. No.: B1158844

Executive Summary

Is Pyrimethanil-d5 a controlled substance? No. Pyrimethanil-d5 (CAS: 2118244-83-8) is not
classified as a Controlled Substance under the U.S. Controlled Substances Act (CSA) by the
Drug Enforcement Administration (DEA). It is not a narcotic, stimulant, or depressant, nor is it a
listed precursor for illicit drug manufacturing.

However, it is a regulated chemical in professional contexts:

e Environmental Protection: The parent compound, Pyrimethanil, is an EPA-registered
fungicide with strict residue tolerances (40 CFR 180.518).[1]

o Transport Safety: It is classified as an Environmentally Hazardous Substance (UN 3077) due
to aquatic toxicity, requiring specific handling under DOT/IATA regulations.

¢ Research Use: The deuterated form (-d5) is exclusively intended for use as an internal
standard in analytical chemistry (LC-MS/MS) and is not for human consumption.

Chemical Identity & Physicochemical Profile

Pyrimethanil-d5 is a stable isotope-labeled analog of Pyrimethanil, an anilinopyrimidine
fungicide.[2] It is synthesized by replacing five hydrogen atoms on the phenyl ring with
deuterium (

H). This mass shift (+5 Da) allows mass spectrometers to distinguish the standard from the
native pesticide in complex matrices.
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Comparative Properties Table

Feature Pyrimethanil (Native)

Pyrimethanil-d5 (Internal

Standard)

CAS Number 53112-28-0 2118244-83-8

4,6-dimethyl-N- 4,6-dimethyl-N-(phenyl-
UPAC Name phenylpyririlidin-z-amine d5)pyrimidi>;1-2-e(1rr)niney
Molecular Formula
Molecular Weight 199.25 g/mol 204.29 g/mol
LogP (Octanol/Water) 2.84 (Lipophilic) ~2.84 (Chemically Identical)
Solubility (Water) 0.12 g/L (20°C) 0.12 g/L (20°C)

Mass Spectrometry Reference

Primary Use Agricultural Fungicide
Standard

Regulatory Status Analysis

To ensure compliance, laboratories must distinguish between criminal scheduling and chemical
safety regulations. The following decision tree illustrates the classification logic for
Pyrimethanil-d5.

Figure 1: Regulatory Classification Decision Tree
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(No DEA Registration Required)

Is it Hazardous Material?
(DOT/IATAIGHS)

Yes (Aquatic Toxicity)

REGULATED HAZMAT

Class 9: Environmentally Hazardous
(UN 3077)
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Caption: Regulatory logic flow confirming Pyrimethanil-d5 is exempt from DEA scheduling but
subject to DOT hazardous transport rules.

Detailed Compliance Breakdown

¢ DEA (Drug Enforcement Administration): Pyrimethanil-d5 is not listed in the Orange Book or
the Controlled Substances Act. No DEA research license (Schedule I-V) is required to
purchase or possess it.
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» EPA (Environmental Protection Agency): While the parent compound is a registered
pesticide, the d5 standard is exempt from FIFRA registration when used solely for laboratory
analysis. However, laboratories must adhere to waste disposal regulations (RCRA) due to its
toxicity profile.

o DOTI/IATA (Transport):

[e]

Proper Shipping Name: Environmentally hazardous substance, solid, n.o.s.
(Pyrimethanil-d5).[2][3][4][5][6][ 7]

UN Number: 3077.

[¢]

Hazard Class: 9.

[e]

o

Packing Group: lIl.

[¢]

Note: Small quantities (e.g., <5g vials) often qualify for "De Minimis" or "Excepted
Quantity" exemptions, reducing shipping paperwork.

Technical Application: Isotope Dilution Mass
Spectrometry (IDMS)

The primary utility of Pyrimethanil-d5 is to correct for matrix effects and recovery losses during
the analysis of food samples (e.g., grapes, strawberries).

Mechanism of Action (Biological vs. Analytical)

 Biological (Fungicide): Pyrimethanil inhibits the secretion of fungal enzymes and blocks
methionine biosynthesis by inhibiting cystathionine

-lyase.

e Analytical (Internal Standard): Pyrimethanil-d5 acts as a surrogate. Because it shares the
same pKa and solubility as the target analyte, it behaves identically during extraction
(QUEChERS) and ionization (ESI+). However, the mass spectrometer differentiates them by
mass-to-charge ratio (
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Validated Analytical Workflow

The following protocol outlines a self-validating workflow for quantifying Pyrimethanil residues
using the d5 standard.

Figure 2: LC-MS/MS Quantification Workflow

Click to download full resolution via product page

Caption: Step-by-step isotope dilution workflow. Critical step: Spiking BEFORE extraction
corrects for recovery losses.

Protocol: Preparation of Stock Solutions

Objective: Prepare a verifiable 100 pg/mL stock solution.

e Gravimetric Weighing: Weigh 1.0 mg (£0.01 mg) of Pyrimethanil-d5 into a tared 10 mL
volumetric flask. Note: Use an anti-static gun; the powder is static-prone.

e Solvent Addition: Dissolve in HPLC-grade Acetonitrile. Sonicate for 5 minutes to ensure
complete dissolution.

» Calibration Verification (Self-Validating Step):
o Inject the d5 stock alone into the LC-MS/MS.

o Pass Criteria: The signal at the parent mass transition (

200
107) must be <0.5% of the d5 transition (
205

112). This confirms isotopic purity and prevents false positives in the native channel.
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o Storage: Store at -20°C in amber glass vials. Stable for 12 months.

Handling & Safety Protocol

Although not a controlled drug, Pyrimethanil-d5 is bioactive and toxic to aquatic life.
o PPE: Nitrile gloves, safety glasses, and lab coat are mandatory.

e Engineering Controls: Handle powder in a fume hood or biological safety cabinet to prevent
inhalation.

e Disposal: Do not pour down the drain. Collect in "Non-Halogenated Organic Waste"
containers.

o Spill Response: Dampen with acetonitrile-soaked wipes to avoid dust generation, then clean
with soap and water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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